Cas no 125697-92-9 (Lavendustin A)

Lavendustin A structure

Product Name:Lavendustin A

CAS No:125697-92-9

MF:C₂₁H₁₉NO₆

MW:381.378666162491

CID:139564

PubChem ID:3894

Update Time:2025-04-19

Lavendustin A Chemical and Physical Properties

Names and Identifiers

- Benzoic acid,5-[[(2,5-dihydroxyphenyl)methyl][(2-hydroxyphenyl)methyl]amino]-2-hydroxy-
- Lavendustin A
- 5-[(2,5-dihydroxyphenyl)methyl-[(2-hydroxyphenyl)methyl]amino]-2-hydroxybenzoic acid
- 5-[[(2,5-Dihydroxyphenyl)methyl][(2-hydroxyphenyl)methyl]amino]-2-hydroxybenzoic acid
- RG14355
- NSC 678027
- 5-AMINO-[(N-2,5-DIHYDROXYBENZYL)-N'-2-HYDROXYBENZYL]SALICYLIC ACID
- 5-[(2,5-Dihydroxybenzyl)(2-hydroxybenzyl)amino]-2-hydroxybenzoic acid
- Lavendustin A,98%
- BCP20666
- Benzoic acid, 5-[[(2,5-dihydroxyphenyl)methyl][(2-hydroxyphenyl)methyl]amino]-2-hydroxy-
- KBio2_003099
- NCGC00162408-03
- FT-0627734
- KBio3_000962
- 5-amino-((N-2,5-dihydroxybenzyl)-N'-2-hydroxybenzyl)aminosalicylic acid
- HMS3403K13
- MS-26247
- KBioSS_000531
- KBio2_005667
- SCHEMBL159085
- BiomolKI_000009
- SR-05000002164
- RG 14355
- 5-Amino-((N-2,5-dihydroxybenzyl)-N?-2-hydroxybenzyl)salicylic acid
- N17045
- UNII-3Y0G32G2RV
- BiomolKI2_000019
- KBioGR_000531
- KBio2_000531
- HY-18963
- Benzoic acid, 5-(((2,5-dihydroxyphenyl)methyl)((2-hydroxyphenyl)methyl)amino)-2-hydroxy-
- Lavendustin A, from Streptomyces griseolavendus
- 5-[(2,5-Dihydroxy-benzyl)-(2-hydroxy-benzyl)-amino]-2-hydroxy-benzoic acid
- NCGC00162408-01
- Bio1_001272
- HMS1990K13
- Bio1_000294
- RG-14355
- CBiol_002008
- NCGC00162408-02
- CS-0014682
- HMS1362K13
- BDBM50038202
- NSC678027
- 5-[(2,5-dihydroxy-benzyl)-(2-hydroxy-benzyl)-amino]- 2-hydroxy-benzoic acid
- BSPBio_001191
- HMS1792K13
- SMP2_000273
- 125697-92-9
- Bio2_000426
- IDI1_002181
- Bio2_000906
- Q27164152
- 5-Amino-[(N-2,5-dihydroxybenzyl)-N'-2-hydroxybenzyl]salicylic acid;RG14355
- LAVENDUSTINA
- NSC-678027
- KBio3_000961
- NCGC00162408-04
- SR-05000002164-2
- 5-((2,5-dihydroxybenzyl)(2-hydroxybenzyl)amino)-2-hydroxybenzoic acid
- CHEMBL103552
- Benzoic acid,5-dihydroxyphenyl)methyl][(2-hydroxyphenyl)methyl]amino]-2-hydroxy-
- BRD-K23583188-001-05-6
- CCG-100613
- AKOS015914247
- NCI60_027898
- CHEBI:92413
- DTXSID00154855
- 5-(((2,5-Dihydroxyphenyl)methyl)((2-hydroxyphenyl)methyl)amino)-2-hydroxybenzoic acid
- 5-amino-[(N-2,5-dihydroxybenzyl)-N''-2-hydroxybenzyl]salicylic acid
- BMK1-B9
- Bio1_000783
- J-005265
- 3Y0G32G2RV
- lavendustin A?
- Benzoic acid, 5-[[(2, 5-dihydroxyphenyl)methyl][(2-hydroxyphenyl)methyl]amino]-2-hydroxy-
- DA-74913
- 5-(((2,5-dihydroxyphenyl)methyl)((2-hydroxyphenyl)methyl)amino)-2-hydroxybenzoate
- DTXCID6077346
- 5-((2,5-dihydroxyphenyl)methyl-((2-hydroxyphenyl)methyl)amino)-2-hydroxybenzoic acid
- GLXC-10367
- 5-(((2,5-Dihydroxyphenyl)methyl)((2-hydroxyphenyl)methyl)amino)-2-hydroxy Benzoic Acid
- Benzoic acid, 5-(((2, 5-dihydroxyphenyl)methyl)((2-hydroxyphenyl)methyl)amino)-2-hydroxy-
- 5-{[(2,5-dihydroxyphenyl)methyl][(2-hydroxyphenyl)methyl]amino}-2-hydroxybenzoate
- ULTTYPMRMMDONC-UHFFFAOYSA-N
- FL24861
- 5-[[(2,5-Dihydroxyphenyl)methyl][(2-hydroxyphenyl)methyl]amino]-2-hydroxy-benzoic acid;NSC 678027
- AC-38078
- MDL： MFCD00153822
- Inchi： 1S/C21H19NO6/c23-16-6-8-19(25)14(9-16)12-22(11-13-3-1-2-4-18(13)24)15-5-7-20(26)17(10-15)21(27)28/h1-10,23-26H,11-12H2,(H,27,28)
- InChI Key： ULTTYPMRMMDONC-UHFFFAOYSA-N
- SMILES： OC1C=CC(=CC=1CN(C1C=CC(=C(C(=O)O)C=1)O)CC1C=CC=CC=1O)O

Computed Properties

Exact Mass: 381.12100
Monoisotopic Mass: 381.12123733g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 5
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 28
Rotatable Bond Count: 6
Complexity: 517
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: 72
XLogP3: 3.7
Topological Polar Surface Area: 122Å²

Experimental Properties

Color/Form: Powder
Density: 1.5±0.1 g/cm3
Melting Point: 205-215 °C
Boiling Point: 741.7±60.0 °C at 760 mmHg
Flash Point: 402.4±32.9 °C
Solubility: DMSO: soluble
Stability/Shelf Life: Moisture Sensitive: Hygroscopic
PSA: 121.46000
LogP: 3.41400
Sensitiveness: Air Sensitive
Solubility: Soluble in dimethyl sulfoxide
Vapor Pressure: 0.0±2.6 mmHg at 25°C

Lavendustin A Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care
WGK Germany：3
Hazard Category Code： 36/37/38
Safety Instruction： S37/39-S26
RTECS：DG8578950
Hazardous Material Identification：
Safety Term：S37/39-26
Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.
Risk Phrases：R36/37/38

Lavendustin A Customs Data

HS CODE：29225000

Lavendustin A Pricemore >>

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MedChemExpress	HY-18963-10mM*1mLinDMSO	Lavendustin A	125697-92-9	≥95.0%	10mM*1mLinDMSO	￥1510	2021-07-08
MedChemExpress	HY-18963-5mg	Lavendustin A	125697-92-9	98.02%	5mg	￥7200	2024-04-20
MedChemExpress	HY-18963-10mg	Lavendustin A	125697-92-9	98.02%	10mg	￥10800	2023-08-31
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DC Chemicals	DC10598-100 mg	lavendustin A	125697-92-9	>98%	100mg	$500.0	2022-02-28
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TRC	L215000-1mg	Lavendustin A	125697-92-9		1mg	$127.00	2023-05-18
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TRC	L215000-5mg	Lavendustin A	125697-92-9		5mg	$ 224.00	2023-09-07